Cas no 1197825-54-9 (N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 1197825-54-9
• MF: C₁₃H₉F₃N₂O₂S
• MW: 314.282972097397
• CID: 4576949
• Update Time: 2025-06-12

N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-formyl-1,3-thiazol-2-yl)-N-[4-(trifluoromethyl)phenyl]acetamide
• N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C13H9F3N2O2S/c1-8(20)18(12-17-10(6-19)7-21-12)11-4-2-9(3-5-11)13(14,15)16/h2-7H,1H3
• InChI Key： PZLQWLRSLIAFNI-UHFFFAOYSA-N
• SMILES： C(N(C1=NC(C=O)=CS1)C1=CC=C(C(F)(F)F)C=C1)(=O)C

N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide

Comprehensive Overview of N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide (CAS No. 1197825-54-9)

N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide (CAS No. 1197825-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the thiazole family, a heterocyclic scaffold known for its broad biological activity. Its molecular structure combines a formyl-thiazole moiety with a trifluoromethylphenylacetamide group, making it a versatile intermediate for drug discovery and material science.

In recent years, the demand for thiazole derivatives has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. Researchers have particularly focused on CAS 1197825-54-9 due to its electron-withdrawing trifluoromethyl group, which enhances metabolic stability and binding affinity in target interactions. This property aligns with the growing trend of fluorinated pharmaceuticals, a hot topic in medicinal chemistry, as evidenced by the rise in Google searches for "fluorine in drug design" and "trifluoromethyl compounds."

The synthesis of N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide typically involves multi-step reactions, including condensation and acylation processes. Its formyl group offers a reactive site for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability has made it a valuable tool in fragment-based drug discovery, a trending methodology in AI-driven pharmaceutical research, as highlighted by frequent queries like "thiazole-based drug candidates."

Beyond pharmaceuticals, CAS 1197825-54-9 has potential applications in agrochemicals, where its thiazole core could contribute to novel pesticides or herbicides. The trifluoromethyl moiety, a common feature in crop protection agents, underscores its relevance in addressing global challenges such as food security and sustainable agriculture—topics frequently searched in conjunction with "advanced agrochemical intermediates."

Analytical characterization of this compound involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent regulatory standards. Its physicochemical properties, including solubility and stability, are critical for formulation scientists, as reflected in popular search terms such as "improving drug solubility with fluorinated groups."

In summary, N-(4-Formyl-1,3-thiazol-2-yl)-N-4-(trifluoromethyl)phenylacetamide (CAS No. 1197825-54-9) represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material development, combined with its alignment with industry trends like precision medicine and green chemistry, positions it as a compound of enduring scientific and commercial interest.